ethyl 2-[2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)propanamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[2-(4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanylpropanoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C21H22N4O4S2/c1-3-29-19(27)16-13-8-4-5-9-14(13)31-18(16)23-17(26)12(2)30-20-22-15-10-6-7-11-25(15)21(28)24-20/h6-7,10-12H,3-5,8-9H2,1-2H3,(H,23,26)
• InChI Key: NOUYGBVYAVKBTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C(C)SC3=NC(=O)N4C=CC=CC4=N3
• Molecular Formula: C21H22N4O4S2
• Molecular Weight: 458.6 g/mol

Description

The compound “ethyl 2-[2-({4-oxo-4H-pyrido[1,2-a][1,3,5]triazin-2-yl}sulfanyl)propanamido]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate” is a chemical compound with the CAS Number: 303145-14-4. It has a molecular weight of 265.29.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H11N3O3S/c1-2-17-9(15)7-18-10-12-8-5-3-4-6-14(8)11(16)13-10/h3-6H,2,7H2,1H3. This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

Physical And Chemical Properties Analysis

The compound is a solid with a molecular weight of 265.29. More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.

Mechanism of Action

Target of Action

The primary target of F2543-0077, also known as Inavolisib, is the phosphatidylinositol 3-kinase (PI3K) . Specifically, it is a highly selective inhibitor and degrader of the mutant PI3K alpha . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which in turn are involved in cancer .

Mode of Action

F2543-0077 binds to and inhibits PI3K family kinases, including activating mutations in the catalytic alpha isoform PIK3CA (PI3Kα) . This dual action results in the inhibition of the phosphorylation of PIP2 to PIP3, thereby reducing the activation of downstream AKT signaling pathways .

Biochemical Pathways

The PI3K/AKT/mTOR pathway, which is affected by F2543-0077, plays a crucial role in the regulation of cell cycle and is directly related to cellular quiescence, proliferation, cancer, and longevity . By inhibiting PI3K, F2543-0077 prevents the activation of AKT, thereby inhibiting the downstream signaling pathways that promote cell survival and proliferation .

Pharmacokinetics

The pharmacokinetics of F2543-0077 involve its administration orally once daily in combination with other drugs

Result of Action

The inhibition of the PI3K/AKT/mTOR pathway by F2543-0077 leads to a decrease in cell proliferation and survival, particularly in cells with PIK3CA mutations . This has been shown to improve progression-free survival in patients with HR-positive/HER2-negative PIK3CA-mutated breast cancer .

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause harm if swallowed, inhaled, or comes into contact with skin. The precautionary statements associated with this compound include recommendations to avoid breathing dust/fume/gas/mist/vapors/spray, wash thoroughly after handling, and wear protective gloves/protective clothing/eye protection/face protection.